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Get Quote

4-Phenylbutanal (CAS 18328-11-5) is an organic compound with the molecular formula C10H12O [1] [2]

[3]. Its structure, featuring an aldehyde group, makes it a candidate for oxidation to a carboxylic acid or

reduction to an alcohol. These transformations are fundamental in synthetic organic chemistry, particularly in

pharmaceutical intermediate synthesis [4].

Chemical & Physical Properties

The physical properties of 4-Phenylbutanal are summarized in the table below. This data is essential for

reaction planning, calculation of stoichiometry, and product purification.

Table 1: Physical and Chemical Properties of 4-Phenylbutanal [1] [4] [3]

Property Value

Molecular Formula C10H12O

Average Mass 148.20 g/mol

Density 0.971 g/cm³

Melting Point 45 - 48 °C (lit.)
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Property Value

Boiling Point 243.3 °C at 760 mmHg

Flash Point 115.9 °C

Fundamentals of Oxidation-Reduction (Redox) Reactions

Redox reactions involve the transfer of electrons between species [5] [6].

Oxidation is defined as the loss of electrons or, in organic terms, the gain of oxygen or loss of

hydrogen [5] [6]. The species that causes oxidation is called the oxidizing agent.
Reduction is defined as the gain of electrons or, in organic terms, the loss of oxygen or gain of

hydrogen [5] [6]. The species that causes reduction is called the reducing agent.

These processes always occur simultaneously. The aldehyde group in 4-Phenylbutanal is the key functional

group that undergoes these changes.

Practical Experimental Workflow

While specific protocols for 4-Phenylbutanal are not available, the following workflow outlines the general

approach for conducting and analyzing its redox reactions. This logical sequence ensures a systematic

investigation from setup to analysis.
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Start: Plan Redox Reaction

1. Reaction Setup
- Select oxidizing/reducing agent
- Choose solvent and temperature

2. Reaction Execution
- Add reagents under controlled conditions

- Monitor reaction progress (TLC)

3. Workup & Purification
- Quench reaction
- Extract product

- Purify (e.g., distillation, crystallization)

4. Analysis & Validation
- Analyze product (NMR, IR, MS)

- Confirm identity and purity

End: Characterized Product

Click to download full resolution via product page

Proposed General Protocols

Given the lack of specific methods, the following are generalized protocols based on standard redox

chemistry for aldehydes.
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Protocol 1: General Oxidation of 4-Phenylbutanal to 4-
Phenylbutanoic Acid

Objective: To oxidize the aldehyde group of 4-Phenylbutanal to a carboxylic acid.

Principle: Aldehydes can be oxidized to carboxylic acids using oxidizing agents like potassium

permanganate (KMnO₄) or chromium trioxide (CrO₃) under acidic conditions [7] [6].

Materials:

4-Phenylbutanal
Oxidizing agent (e.g., KMnO₄, K₂Cr₂O₇)

Solvent (e.g., acetone, sulfuric acid solution)
Standard laboratory glassware

Procedure:

Reaction Setup: Dissolve a measured quantity of 4-Phenylbutanal (e.g., 1.0 g, 6.75 mmol) in a
suitable solvent (e.g., 10 mL acetone) in a round-bottom flask.

Addition: Slowly add a solution of the oxidizing agent (e.g., 1.1 equivalents of KMnO₄ in water) while
stirring at room temperature.

Monitoring: Monitor the reaction by TLC until the starting material is consumed.
Work-up: Quench the reaction by adding a saturated solution of sodium bisulfite. Extract the product

with an organic solvent (e.g., ethyl acetate), wash the organic layer with water and brine, and dry over
anhydrous sodium sulfate.

Purification: Remove the solvent under reduced pressure. Purify the crude 4-Phenylbutanoic acid by
recrystallization or flash chromatography.

Safety Notes: Perform the reaction in a fume hood. Wear appropriate PPE. Handle oxidizing agents with

care as they can be corrosive and react violently with organic materials.

Protocol 2: General Reduction of 4-Phenylbutanal to 4-
Phenylbutan-1-ol

Objective: To reduce the aldehyde group of 4-Phenylbutanal to a primary alcohol.
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Principle: Aldehydes are reduced to primary alcohols using hydride reducing agents like sodium

borohydride (NaBH₄) [5].

Materials:

4-Phenylbutanal
Reducing agent (e.g., Sodium borohydride, NaBH₄)

Solvent (e.g., methanol, ethanol)
Standard laboratory glassware

Procedure:

Reaction Setup: Dissolve a measured quantity of 4-Phenylbutanal (e.g., 1.0 g, 6.75 mmol) in an
alcohol solvent (e.g., 10 mL methanol) in a round-bottom flask and cool in an ice-water bath (0-5 °C).

Addition: Slowly add a portion-wise excess of sodium borohydride (e.g., 1.5 equivalents) while
maintaining the temperature.

Stirring: Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).
Work-up: Carefully quench the excess reductant and the reaction by slowly adding a dilute acid (e.g.,

1M HCl). Extract the product with an organic solvent (e.g., diethyl ether), wash with water and brine,
and dry over anhydrous sodium sulfate.

Purification: Remove the solvent under reduced pressure to obtain crude 4-Phenylbutan-1-ol, which
can be further purified by distillation or flash chromatography.

Safety Notes: Sodium borohydride reacts vigorously with water and acids, liberating hydrogen gas. Addition

should be slow and conducted in a fume hood.

Analytical and Theoretical Background

Balancing Redox Reactions

For complex redox reactions, the half-reaction method is indispensable [7]. This method involves:

Writing skeletal oxidation and reduction half-reactions.
Balancing all atoms except H and O.

Balancing oxygen by adding H₂O.
Balancing hydrogen by adding H⁺ (for acidic conditions) or OH⁻ (for basic conditions).

Balancing charge by adding electrons (e⁻).
Combining the half-reactions so that electrons cancel [7].
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This process is visualized in the following diagram:

Start: Unbalanced Redox Equation

1. Write Skeleton Equation
Identify oxidized and reduced species

2. Split into Half-Reactions
Oxidation and Reduction

3. Balance Half-Reactions
- Balance atoms (except H/O)

- Balance O with H₂O
- Balance H with H⁺

- Balance charge with e⁻

4. Equalize Electrons
Multiply half-reactions so electrons cancel

5. Combine Half-Reactions
Add together and simplify

6. Verify Balance
Check atoms and total charge

End: Balanced Redox Equation
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Standard Reduction Potentials

The feasibility of a redox reaction can be predicted using standard reduction potentials (E°) [8]. The reaction

is thermodynamically favorable if the overall cell potential (E°~cell~) is positive.

Table 2: Selected Standard Reduction Potentials [8]

Half-Reaction E° (V)

F₂(g) + 2e⁻ → 2F⁻(aq) +2.866

MnO₄⁻(aq) + 8H⁺(aq) + 5e⁻ → Mn²⁺(aq) + 4H₂O(l) +1.507

Cl₂(g) + 2e⁻ → 2Cl⁻(aq) +1.35827

O₂(g) + 4H⁺(aq) + 4e⁻ → 2H₂O(l) +1.229

Ag⁺(aq) + e⁻ → Ag(s) +0.7996

Fe³⁺(aq) + e⁻ → Fe²⁺(aq) +0.771

I₂(s) + 2e⁻ → 2I⁻(aq) +0.5355

Cu²⁺(aq) + 2e⁻ → Cu(s) +0.337

2H⁺(aq) + 2e⁻ → H₂(g) 0.000 (Reference)

Conclusions and Future Directions

This document has outlined the known properties of 4-Phenylbutanal and general principles for its potential

oxidation and reduction. To advance research:

Experimental Focus: Researchers should empirically determine optimal conditions (solvent,

temperature, catalyst, reaction time) for the proposed general protocols.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 7 / 9 Tech Support

https://www.smolecule.com/products/s793684?utm_src=pdf-body-img
https://psu.pb.unizin.org/chem112maluz4/chapter/17-3-standard-reduction-potentials/
https://psu.pb.unizin.org/chem112maluz4/chapter/17-3-standard-reduction-potentials/
https://www.smolecule.com/products/s793684?utm_src=pdf-body
https://www.smolecule.com/products/s793684?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Literature Search: A deeper search in specialized synthetic chemistry journals and databases is

highly recommended to find published procedures for similar compounds or 4-Phenylbutanal itself.
Analytical Emphasis: Comprehensive characterization of reaction products using NMR, IR

spectroscopy, and mass spectrometry is critical to confirm the success of the transformation and the
purity of the product.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 9 / 9 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s793684?utm_src=pdf-bulk
https://www.smolecule.com/products/s793684?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

